Cas no 89642-18-2 (3-Bromo-4-chloro-5-nitrotoluene)

• Product Name: 3-Bromo-4-chloro-5-nitrotoluene
• CAS No: 89642-18-2
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD18089294
• CID: 4664250
• Update Time: 2025-05-24

3-Bromo-4-chloro-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-5-nitrotoluene
• 1-Bromo-2-chloro-5-methyl-3-nitro-benzene

• MDL： MFCD18089294
• Inchi： 1S/C7H5BrClNO2/c1-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,1H3
• InChI Key： AHQZTSMMQGYNOL-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C)=CC([N+]([O-])=O)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Bromo-4-chloro-5-nitrotoluene

3-Bromo-4-chloro-5-nitrotoluene (CAS No. 89642-18-2): A Comprehensive Overview

3-Bromo-4-chloro-5-nitrotoluene (CAS No. 89642-18-2) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique structure and functional groups, is a derivative of toluene with bromine, chlorine, and nitro substituents at specific positions on the aromatic ring. The bromine and chlorine atoms introduce electron-withdrawing effects, while the nitro group further enhances the compound's reactivity and stability.

The synthesis of 3-bromo-4-chloro-5-nitrotoluene involves a series of carefully controlled reactions, including nitration, bromination, and chlorination processes. These reactions are typically carried out under specific conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, making it more accessible for industrial and research applications.

One of the most notable applications of 3-bromo-4-chloro-5-nitrotoluene is in the development of advanced materials. Its unique electronic properties make it a valuable precursor for the synthesis of high-performance polymers, organic semiconductors, and optoelectronic devices. For instance, researchers have successfully utilized this compound to create novel materials with enhanced conductivity and stability, which are critical for applications in flexible electronics and energy storage systems.

In the pharmaceutical industry, 3-bromo-4-chloro-5-nitrotoluene has been explored as a potential lead compound for drug development. Its structure provides a platform for further functionalization, enabling the creation of bioactive molecules with specific therapeutic properties. Recent studies have demonstrated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways, opening new avenues for drug discovery.

The environmental impact of 3-bromo-4-chloro-5-nitrotoluene has also been a subject of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings suggest that under certain conditions, this compound can be effectively degraded by microbial communities, reducing its environmental footprint.

From a structural perspective, 3-bromo-4-chloro-5-nitrotoluene exhibits a high degree of symmetry due to the arrangement of its substituents on the aromatic ring. This symmetry contributes to its stability and reactivity in various chemical reactions. Computational studies have provided deeper insights into its electronic structure, revealing that the nitro group significantly influences the compound's redox properties.

In conclusion, 3-bromo-4-chloro-5-nitrotoluene (CAS No. 89642-18-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important material for future innovations in science and technology.